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Compound of Interest

Compound Name: Octadecyl acrylate

Cat. No.: B107427

An In-depth Technical Guide to Octadecyl Acrylate

Introduction

Octadecyl acrylate, also known as stearyl acrylate, is a long-chain alkyl acrylate monomer
with significant applications in the synthesis of specialty polymers and copolymers.[1] Its
chemical structure, featuring a long hydrophobic alkyl chain and a reactive acrylate group,
imparts unique properties to the polymers derived from it, such as hydrophobicity, flexibility, and
low-temperature performance.[1] This guide provides a comprehensive overview of the
molecular characteristics, synthesis, polymerization, and potential applications of octadecyl
acrylate, with a focus on information relevant to researchers in chemistry and drug
development.

Molecular and Physical Properties

Octadecyl acrylate is a versatile monomer used in the synthesis of a variety of polymer
materials.[2] It typically appears as a colorless to pale yellow liquid or a waxy solid at room
temperature.[1][3] The key quantitative properties of octadecyl acrylate are summarized in the
table below.
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Property Value References
Molecular Formula C21H4002 [1112114]
Molecular Weight 324.54 g/mol [21[31[4]
CAS Number 4813-57-4 [1112]14]
Appearance Colorless t(? pale yellow liquid (3]
or waxy solid
Density 0.8 g/mL at 25 °C [2][5]
Melting Point 32-34 °C [2][5]
Boiling Point >200 °C at 760 mmHg [3]
Flash Point >230 °F [5]
Insoluble in water; soluble in
Solubility organic solvents like toluene, [3]

acetone, and hexane.

Synthesis of Octadecyl Acrylate

The primary method for synthesizing octadecyl acrylate is through the direct esterification of
octadecanol (stearyl alcohol) with acrylic acid.[6][7] This reaction is typically carried out in the
presence of an acid catalyst and a polymerization inhibitor to prevent the premature
polymerization of the acrylate monomer.[6]

Experimental Protocol: Direct Esterification

The following protocol is a generalized procedure based on common laboratory synthesis
methods.[8][9]

Materials:
o Stearyl alcohol (Octadecanol)

e Acrylic acid
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Catalyst (e.g., p-toluenesulfonic acid, sulfonic acid type cation exchange resin)[7][8]
Inhibitor (e.g., hydroquinone, phenothiazine)[6][8]
Sodium carbonate solution (for washing)

Saturated sodium chloride solution (for washing)

Procedure:

Melt stearyl alcohol in a reaction vessel by raising the temperature.

Add the polymerization inhibitor (e.g., hydroquinone) and the catalyst (e.g., p-toluenesulfonic
acid) to the molten stearyl alcohol.

Add acrylic acid to the mixture. The molar ratio of acrylic acid to stearyl alcohol can be
varied, for instance, a ratio of 1.2:1 has been reported to yield good conversion rates.[7]

Heat the reaction mixture to a temperature between 110°C and 130°C and reflux for several
hours (e.g., 2 hours).[8] During this time, the water formed during the esterification is
separated.

Continue the reaction under reduced pressure to remove the remaining water and excess
acrylic acid.

Cool the mixture and filter to remove the catalyst.

Wash the filtrate with a sodium carbonate solution and then with a saturated sodium chloride
solution to remove any remaining acidic impurities.

Wash the product with water until it is neutral.

Dry the final product, for example, under vacuum at 40°C, to obtain octadecyl acrylate as a
waxy solid.[9]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of octadecyl acrylate via direct esterification.

Polymerization of Octadecyl Acrylate

Octadecyl acrylate is a monomer that readily undergoes polymerization, particularly free-
radical polymerization, to form poly(octadecyl acrylate).[1] This polymer is utilized in various
applications due to its hydrophobic nature and other desirable properties.

Experimental Protocol: Free-Radical Solution
Polymerization

The following is a representative protocol for the solution polymerization of octadecyl acrylate.

Materials:

Octadecyl acrylate monomer

Solvent (e.g., toluene)

Initiator (e.g., azobisisobutyronitrile - AIBN)[6]

Non-solvent for precipitation (e.g., methanol)[6]

Procedure:

¢ Dissolve the octadecyl acrylate monomer in a suitable solvent, such as toluene, in a
reaction flask.
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o Add the free-radical initiator, AIBN, to the solution.

e Heat the reaction mixture to a specific temperature, for example, 70°C, under an inert
atmosphere (e.g., nitrogen).[6]

e Maintain the reaction at this temperature for a set period to allow for polymerization to occur.

 After the polymerization is complete, isolate the polymer by precipitation in a non-solvent like
methanol.[6]

 Filter and dry the resulting poly(octadecyl acrylate).

Polymerization Workflow Diagram
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Caption: Workflow for the free-radical solution polymerization of octadecyl acrylate.

Applications in Research and Drug Development

The unique properties of octadecyl acrylate and its corresponding polymer make them
valuable in various research and development areas.

o Polymer Synthesis: It is a key monomer for creating polymers with hydrophobic and
lubricating characteristics.[3] These polymers are used as co-modifiers in acrylic resins for
coatings and adhesives and as additives in lubricants.[3]

e Drug Delivery: Copolymers containing octadecyl acrylate can form micelles in aqueous
solutions, which have the potential to be used as nanocarriers for drug delivery.[6] The
hydrophobic octadecyl side chains can form the core of these micelles, encapsulating
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hydrophobic drugs.[6] The synthesis of block copolymers using techniques like Reversible
Addition-Fragmentation Chain Transfer (RAFT) polymerization allows for the creation of well-
defined amphiphilic structures suitable for forming such micellar aggregates in water.[6]
While specific drug delivery systems based solely on poly(octadecyl acrylate) are not
extensively detailed, the principles of using biodegradable and biocompatible polymers like
polyesters for controlled drug release are well-established.[10][11][12][13]

Safety and Handling

Octadecyl acrylate is classified as causing skin and serious eye irritation and may cause
respiratory irritation.[14] It is also considered toxic to aquatic life with long-lasting effects.[14]
When handling this chemical, it is important to wear appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat.[14] Work should be conducted in a well-
ventilated area.[15] For detailed safety information, refer to the Safety Data Sheet (SDS).[14]
[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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